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Compound of Interest

Compound Name: 4-Nitrobenzophenone

Cat. No.: B109985 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Nitrobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the specific SDS for the most accurate and up-to-date safety information before

handling 4-Nitrobenzophenone.

Introduction
4-Nitrobenzophenone is an aromatic organic compound utilized as an intermediate in organic

synthesis, particularly in the development of dyes, pigments, and pharmaceutical compounds.

[1][2][3] Its structure consists of a benzophenone core with a nitro group, which contributes to

its reactivity.[1] Due to its chemical properties and classification as a hazardous substance,

strict adherence to safety and handling protocols is imperative to ensure the well-being of

laboratory personnel and to prevent environmental contamination.

Physical and Chemical Properties
4-Nitrobenzophenone is a yellow to light brown crystalline solid.[2][3][4] It is characterized by

its moderate solubility in organic solvents like ethanol and acetone and is less soluble in water.

[1]
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Property Value Source(s)

Molecular Formula C₁₃H₉NO₃ [1][5]

Molecular Weight 227.22 g/mol [5][6]

Appearance Dark yellow powder/solid [7]

Odor Odorless [7]

Melting Point 136 - 138 °C [2][4][6][7]

Boiling Point 368.92°C (rough estimate) [2][3]

Flash Point Not available / Not applicable [6][7]

Storage Temperature Store below +30°C [2][4][8]

CAS Number 1144-74-7 [4][6][7]

Hazard Identification and Classification
4-Nitrobenzophenone is classified as an irritant.[8][9] Contact with the substance can cause

skin, eye, and respiratory system irritation.[8]
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Hazard
Classification

Code Description Source(s)

Signal Word Warning [10][11]

Hazard Statements H315 Causes skin irritation. [10]

H319
Causes serious eye

irritation.
[10]

H335
May cause respiratory

irritation.
[12]

Precautionary

Statements
P261 / P264

Avoid breathing dust.

Wash hands and face

thoroughly after

handling.

[10][12]

P280
Wear protective

gloves, eye protection.
[10]

P302+P352
IF ON SKIN: Wash

with plenty of water.
[10]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[10]

WGK (Water Hazard

Class)
3 [2][6]

Safe Handling and Storage
3.1 Handling Proper handling procedures are crucial to minimize exposure.

Ventilation: Use only in a well-ventilated area or outdoors.[10][12] If dust or aerosols are

generated, local exhaust ventilation should be employed.[10]
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Personal Contact: Avoid all personal contact, including the inhalation of dust.[12] Do not

ingest the substance.[7]

Hygiene: Wash hands and face thoroughly after handling.[10] Do not eat, drink, or smoke in

the work area.[12] Contaminated work clothes should be laundered separately before reuse.

[10][12]

3.2 Storage Correct storage conditions are necessary to maintain the chemical's stability and

integrity.

Container: Keep containers securely sealed and tightly closed when not in use.[7][10][12]

Conditions: Store in a cool, dry, and well-ventilated place.[7][10][12] Protect from

environmental extremes.[12]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and strong bases.[7][12]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.
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Control Parameter Specification Source(s)

Engineering Controls

Use in a well-ventilated area.

Install local exhaust systems

where dust may be generated.

Safety showers and eye wash

stations should be available.

[10][12]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles (as described by

OSHA's 29 CFR 1910.133 or

European Standard EN166). A

face shield may be required in

certain situations.

[7][10]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[7][10]

Respiratory Protection

A dust respirator (such as a

type N95) is recommended. No

protective equipment is

needed under normal use

conditions with adequate

ventilation.

[6][7][10]

First Aid Measures
In case of exposure, immediate first aid is critical.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[7] If eye irritation persists, get medical advice or attention.[10]

Skin Contact: Remove all contaminated clothing. Wash skin gently with plenty of water.[10] If

skin irritation occurs, seek medical attention.[10]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[10] If the individual feels unwell, seek medical advice.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.tcichemicals.com/BE/en/sds/N0365_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/PC3938E_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2040506&productDescription=4-NITROBENZOPHENONE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0365_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2040506&productDescription=4-NITROBENZOPHENONE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0365_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/n12058
https://www.fishersci.com/store/msds?partNumber=AAB2040506&productDescription=4-NITROBENZOPHENONE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0365_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2040506&productDescription=4-NITROBENZOPHENONE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0365_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/N0365_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/N0365_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/N0365_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/N0365_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[7] Seek immediate medical assistance.[7]

Fire and Explosion Hazard Data
While not considered a significant fire risk, containers may burn.[12]

Hazard Data Description Source(s)

Combustibility Combustible Solid. [6]

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, alcohol-

resistant foam.

[7]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Nitrogen oxides (NOx).

Thermal decomposition can

release irritating gases and

vapors.

[7]

Firefighter Protection

Wear a self-contained

breathing apparatus (SCBA)

with pressure-demand

(MSHA/NIOSH approved or

equivalent) and full protective

gear.

[7]

Accidental Release Measures
In the event of a spill, proper containment and cleanup are necessary.

Personal Precautions: Ensure adequate ventilation.[7] Avoid breathing dust and contact with

skin and eyes.[12] Wear the personal protective equipment outlined in Section 4.0.[7]

Environmental Precautions: Prevent spillage from entering drains or waterways.[12] If

contamination occurs, advise emergency services.[12]
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Cleanup Procedures: For dry spills, use dry clean-up procedures to avoid generating dust.

[12] Sweep or vacuum up the material and place it into a suitable, sealed, and labeled

container for disposal.[7][12] After cleanup, wash the area down with large amounts of water,

preventing runoff into drains.[12]

Stability and Reactivity
Reactivity: The substance is not known to be reactive under normal conditions.[7]

Chemical Stability: 4-Nitrobenzophenone is stable under normal storage and handling

conditions.[7]

Conditions to Avoid: Incompatible products.[7]

Incompatible Materials: Strong oxidizing agents and strong bases.[7]

Hazardous Polymerization: Hazardous polymerization does not occur.[7]

Toxicological Information
No acute toxicity information, such as LD50 or LC50 data, is available for this product in the

reviewed sources.[7] It is known to be an irritant to the skin, eyes, and respiratory system.[8]

[10][12]

Experimental Protocols
The provided search results do not contain detailed experimental protocols for safety, handling,

or toxicological studies of 4-Nitrobenzophenone. The literature mentions its use in quantitative

structure-activity relationship (QSAR) analysis of benzophenone derivatives as antimalarial

agents, but specific methodologies are not described.[2][3][4]

Waste Disposal
Disposal of 4-Nitrobenzophenone and its containers must be conducted in accordance with all

applicable local, state, and federal regulations. Material should be disposed of by a licensed

professional waste disposal service.
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Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring safety when handling 4-
Nitrobenzophenone. It follows a standard hazard control hierarchy, from identification to

emergency response.
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1. Risk Assessment

2. Control Measures

3. Safe Operations

4. Emergency Procedures

Hazard Identification
(Irritant, Combustible Solid)

Exposure Evaluation
(Inhalation, Dermal, Ocular)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Handling & Use

Storage
(Cool, Dry, Sealed) Waste Disposal

Spill Response

In Case of Incident

First Aid

In Case of Incident

Fire Fighting

In Case of Incident

In Case of IncidentIn Case of IncidentIn Case of Incident In Case of IncidentIn Case of IncidentIn Case of Incident

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Nitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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